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Compound of Interest

Compound Name: 6-Hydroxytropinone

Cat. No.: B15593577 Get Quote

Essential Safety and Handling Guide for 6-
Hydroxytropinone
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Hydroxytropinone. Adherence

to these protocols is vital for ensuring personal safety and regulatory compliance in the

laboratory. While 6-Hydroxytropinone is not classified as a dangerous substance according to

the Globally Harmonized System (GHS), it may be harmful if inhaled, swallowed, or absorbed

through the skin and may cause irritation to the skin, eyes, and respiratory tract[1].

Chemical and Physical Properties
A summary of the key quantitative data for 6-Hydroxytropinone is presented below.
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Property Value

Molecular Formula C₈H₁₃NO₂[1][2][3][4]

Molecular Weight 155.19 g/mol [1][2][3]

Appearance White to off-white solid[5]

Melting Point 120 - 121 °C[1][3]

Boiling Point 291.6 ± 35.0 °C at 760 mmHg[3]

Flash Point 130.1 ± 25.9 °C[3]

Density 1.2 ± 0.1 g/cm³[3]

logP (Octanol/Water Partition Coefficient) -0.217 (Calculated)[6]

Water Solubility (log₁₀WS in mol/l) -0.41 (Calculated)[6]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment must be worn at all times when

handling 6-Hydroxytropinone to minimize exposure.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face Chemical Splash Goggles

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU)[1].

Face Shield (Conditional)

Recommended in addition to

goggles when there is a

significant risk of splashing[7].

Hands Chemically Resistant Gloves

Gloves must satisfy

specifications of EU Directive

89/686/EEC and standard EN

374[1]. Inspect gloves before

use and use proper removal

techniques to avoid skin

contact[1].

Body Laboratory Coat

Choose body protection

appropriate for the type,

concentration, and amount of

the substance at the specific

workplace[1].

Respiratory Dust Mask (Conditional)

For nuisance levels of dust, a

type N95 (US) or type P1 (EN

143) dust mask can be

used[1]. A NIOSH-approved

respirator and local exhaust

ventilation are necessary if

dust or aerosols are

generated[1][7].

Feet Closed-Toed Shoes

Standard laboratory practice;

open-toed shoes are not

permitted[7].
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Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of 6-Hydroxytropinone from

receipt to use.

Preparation and Area Setup
Ensure all necessary PPE is available and in good condition before handling the

compound[7].

Work in a designated, well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form to avoid dust formation[1][7].

Ensure safety equipment, such as an eyewash station and safety shower, is accessible.

Keep the work area clean and uncluttered.

Handling the Compound
Don the appropriate PPE as specified in the table above.

Avoid direct contact with skin, eyes, and clothing[8].

Carefully measure and dispense the compound to minimize the generation of dust[7].

Avoid inhalation of dust or vapors[1][8].

Keep the container tightly closed when not in use[1].

Storage
Store 6-Hydroxytropinone in a tightly closed container[1].

Keep the container in a dry, cool, and well-ventilated place[1][8].

In Case of Exposure (First Aid)
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration[1].
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Skin Contact: Immediately wash the affected area with soap and plenty of water[1]. Remove

contaminated clothing[7].

Eye Contact: Flush the eyes with water as a precaution[1].

Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious

person[1].

In all cases of significant exposure, seek medical attention.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection
Collect surplus and non-recyclable 6-Hydroxytropinone in a suitable, closed, and properly

labeled container for disposal[1].

Contaminated materials (e.g., gloves, absorbent pads, empty containers) should be treated

as hazardous waste and disposed of in the same manner as the unused product[1].

Do not mix with other waste streams.

Spill Cleanup
In the event of a spill, ensure adequate ventilation and wear appropriate PPE[8].

Avoid dust formation[1][8].

Sweep up the solid material using an inert absorbent material such as sand, vermiculite, or

silica gel[1][7][9].

Place the absorbed material into a closed container for disposal[1][7].

Clean the spill area thoroughly to remove any residual contamination[9].

Prevent the product from entering drains[1].
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Final Disposal
Dispose of the chemical waste through a licensed and approved waste disposal company[1].

All disposal activities must be in accordance with applicable federal, state, and local

environmental regulations[8]. Do not dispose of down the drain[1][8][10].

Mandatory Visualization
The following diagram illustrates the standard workflow for safely handling and disposing of 6-
Hydroxytropinone.
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1. Preparation
- Assemble PPE

- Prepare well-ventilated area

2. Handling
- Don PPE

- Weigh/transfer in hood
- Avoid dust/contact

3. Storage
- Tightly closed container

- Cool, dry, ventilated place

Use in Experiment

Exposure Event?

Spill Event?

4. Waste Generation
- Unused product

- Contaminated items

No

First Aid
- Skin/Eye wash

- Fresh air
- Seek medical attention

Yes

Post-treatment

Spill Cleanup
- Don PPE

- Use absorbent material
- Collect in sealed container

Yes

No

5. Disposal
- Label waste container

- Arrange pickup by licensed
  waste disposal company

End of Process

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 6-Hydroxytropinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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